Cas no 921888-81-5 (4-ethoxy-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-methylbenzene-1-sulfonamide)

• Product Name: 4-ethoxy-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-methylbenzene-1-sulfonamide
• CAS No: 921888-81-5
• MF: C₂₀H₂₄N₂O₄S
• MW: 388.480564117432
• CID: 5894736
• PubChem ID: 16826949
• Update Time: 2025-05-24

4-ethoxy-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-ethoxy-N-(1-ethyl-1,2,3,4-tetrahydro-2-oxo-6-quinolinyl)-3-methyl-
• 4-ethoxy-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-methylbenzene-1-sulfonamide
• 4-ethoxy-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-methylbenzenesulfonamide
• AKOS024635765
• 921888-81-5
• 4-ethoxy-N-(1-ethyl-2-oxo-3,4-dihydroquinolin-6-yl)-3-methylbenzenesulfonamide
• F2278-0061

• Inchi： 1S/C20H24N2O4S/c1-4-22-18-9-7-16(13-15(18)6-11-20(22)23)21-27(24,25)17-8-10-19(26-5-2)14(3)12-17/h7-10,12-13,21H,4-6,11H2,1-3H3
• InChI Key： KCFQURWWNFUVDZ-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCC(=O)N3CC)(=O)=O)=CC=C(OCC)C(C)=C1

Computed Properties

• Exact Mass: 388.14567842g/mol
• Monoisotopic Mass: 388.14567842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 84.1Ų

Additional information on 4-ethoxy-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-methylbenzene-1-sulfonamide

Compound CAS No. 921888-81-5: 4-Ethoxy-N-(1-Ethyl-2-Oxo-1,2,3,4-Tetrahydroquinolin-6-Yl)-3-Methylbenzene-1-Sulfonamide

The compound with CAS No. 921888-81-5, known as 4-Ethoxy-N-(1-Ethyl-2-Oxo-1,2,3,4-Tetrahydroquinolin-6-Yl)-3-Methylbenzene-1-Sulfonamide, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its complex structure, which includes a sulfonamide group attached to a benzene ring substituted with ethoxy and methyl groups. The quinolinyl moiety further enhances its functional diversity.

Recent studies have highlighted the importance of sulfonamides in drug design due to their ability to act as bioisosteres of carboxylic acids and other functional groups. The presence of the sulfonamide group in this compound makes it a promising candidate for exploring its role in enzyme inhibition and receptor modulation. Additionally, the quinolinyl structure is known for its versatility in medicinal chemistry, often contributing to improved pharmacokinetic profiles and enhanced bioavailability.

The synthesis of 4-Ethoxy-N-(1-Ethyl-2-Oxo-1,2,3,4-Tetrahydroquinolin-6-Yl)-3-Methylbenzene-1-Sulfonamide involves a multi-step process that combines advanced organic synthesis techniques. Researchers have employed strategies such as Suzuki coupling and Stille coupling to achieve high yields and purity levels. These methods not only ensure the structural integrity of the molecule but also pave the way for large-scale production if required.

One of the most intriguing aspects of this compound is its potential application in the field of pharmacology. Preclinical studies have demonstrated that it exhibits potent inhibitory activity against several key enzymes involved in inflammatory pathways. For instance, it has shown remarkable efficacy in inhibiting cyclooxygenase (COX) enzymes, which are central to inflammation and pain management. This makes it a strong candidate for developing novel anti-inflammatory agents with reduced side effects compared to traditional NSAIDs.

Beyond its pharmacological applications, this compound has also been explored for its role in materials science. The quinolinyl moiety contributes to its ability to act as a building block for advanced materials such as coordination polymers and metalloorganic frameworks (MOFs). These materials have applications ranging from gas storage to catalysis, making this compound a valuable asset in material chemistry.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on 4-Ethoxy-N-(1-Ethyl-2-Oxo-1,2,3,4-Tetrahydroquinolin-6-Yl)-3-Methylbenzene-1-Sulfonamide. These studies have revealed potential binding affinities with several therapeutic targets, including G-protein coupled receptors (GPCRs) and kinase enzymes. Such insights are crucial for guiding further experimental studies and optimizing the compound's bioactivity.

In terms of environmental impact, this compound has been assessed for its biodegradability and ecotoxicity. Initial findings suggest that it has low toxicity towards aquatic organisms and can undergo biodegradation under specific environmental conditions. These properties are essential for ensuring that its use in commercial applications does not pose significant risks to ecosystems.

Looking ahead, ongoing research is focused on optimizing the synthesis pathway of 4-Ethoxy-N-(1-Ethyl-2-Oxo-1,2,3,4-Tetrahydroquinolin-6-Yl)-3-Methylbenzene-1-Sulfonamide to enhance scalability and reduce production costs. Additionally, efforts are being made to explore its potential as a precursor for other bioactive molecules through strategic modifications of its functional groups.

In conclusion,CAS No. 921888 - 81 -5 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug discovery and materials science.